6-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(3-fluoro-4-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-5-6-9(7-10(8)13)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15)
• InChI Key: RDUZKTFVBPPUEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=CC(=O)N2)F
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID00682643
• Molecular Weight: 203.21 g/mol
• CAS RN: 1111113-03-1

Description

6-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95% (also known as 6-FMPH-2-HP or 6-FMPH) is a novel small molecule compound which has recently been gaining attention due to its potential applications in scientific research. 6-FMPH has been found to possess unique biochemical and physiological properties which make it an attractive candidate for a wide range of laboratory experiments. Furthermore, its synthesis method is relatively simple and cost effective, making it an ideal choice for scientists looking for a reliable and economical way to conduct their research. In

Scientific Research Applications

6-FMPH has been found to possess unique biochemical and physiological properties which make it an attractive candidate for a wide range of laboratory experiments. It has been used as a substrate in enzyme kinetics studies, as a reagent in organic synthesis, and as a probe in bioimaging studies. Furthermore, it has been used to study the mechanism of action of various drugs and to study the effects of drugs on the central nervous system.

Mechanism of Action

The mechanism of action of 6-FMPH is not yet fully understood, but it is believed to act as an agonist of certain G-protein-coupled receptors. It is thought to bind to these receptors and activate downstream signaling pathways, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
6-FMPH has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, to affect the expression of certain genes, and to alter the activity of certain neurotransmitters. Furthermore, it has been found to have anxiolytic and antinociceptive effects in animal models.

Advantages and Limitations for Lab Experiments

The primary advantage of using 6-FMPH in laboratory experiments is its relatively simple and cost-effective synthesis method. Furthermore, its biochemical and physiological properties make it an attractive candidate for a wide range of laboratory experiments. The primary limitation of using 6-FMPH is that its mechanism of action is not yet fully understood, which can make it difficult to predict its effects in certain experiments.

Future Directions

The potential applications of 6-FMPH are numerous and the future directions for research are vast. Some potential future directions include further exploration of its mechanism of action, development of new synthesis methods, and investigation of its effects on other biological systems. Additionally, further research into the potential therapeutic applications of 6-FMPH could lead to the development of novel treatments for a variety of conditions.

Synthesis Methods

6-FMPH can be synthesized using a simple two-step process. The first step involves the reaction of 4-methylphenol with 3-fluorobenzoyl chloride in the presence of pyridine, which produces the intermediate compound 6-(3-fluoro-4-methylphenyl)-2-chloropyridine. This intermediate can then be reacted with sodium hydroxide to produce the final product, 6-FMPH-2-HP. This synthesis method is relatively simple and cost effective, making 6-FMPH an ideal choice for laboratory experiments.